Cas no 93310-18-0 (Sulfamide,N,N''-hexamethylenebis[N',N'-bis(2-chloroethyl)- (7CI))

• Product name: Sulfamide,N,N''-hexamethylenebis[N',N'-bis(2-chloroethyl)- (7CI)
• CAS No: 93310-18-0
• MF: C₁₄H₃₀Cl₄N₄O₄S₂
• MW: 524.354397296906
• CID: 813732
• PubChem ID: 24846259

Sulfamide,N,N''-hexamethylenebis[N',N'-bis(2-chloroethyl)- (7CI) Chemical and Physical Properties

Names and Identifiers

• 1,6-bis[bis(2-chloroethyl)sulfamoylamino]hexane
• 93310-18-0
• DTXSID60918511
• N,N'-Di-(bis-(2-chloraethyl)-sulfamyl)-hexamethylendiamin
• Sulfamide, N,N-hexamethylenebis(N',N'-bis(2-chloroethyl)-
• N,N'-Di-(bis-(2-chloraethyl)-sulfamyl)-hexamethylendiamin [German]
• N',N'''-Hexane-1,6-diylbis[N,N-bis(2-chloroethyl)sulfuric diamide]
• BRN 2312004
• Sulfamide,N,N''-hexamethylenebis[N',N'-bis(2-chloroethyl)- (7CI)

• Inchi： InChI=1S/C14H30Cl4N4O4S2/c15-5-11-21(12-6-16)27(23,24)19-9-3-1-2-4-10-20-28(25,26)22(13-7-17)14-8-18/h19-20H,1-14H2
• InChI Key： CXGUYWYMYSYHIU-UHFFFAOYSA-N
• SMILES： C(CCCNS(=O)(=O)N(CCCl)CCCl)CCNS(=O)(=O)N(CCCl)CCCl

Computed Properties

• Exact Mass: 524.043308g/mol
• Monoisotopic Mass: 522.046259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų
• XLogP3: 2